Cas no 2034551-35-2 (6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide)

• Product Name: 6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide
• CAS No: 2034551-35-2
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5866732
• PubChem ID: 92130762
• Update Time: 2025-07-21

6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide
• 6-methoxy-N-(tetrahydro-2H-pyran-3-yl)-1H-indole-2-carboxamide
• AKOS026703096
• 2034551-35-2
• F6540-4344

• Inchi： 1S/C15H18N2O3/c1-19-12-5-4-10-7-14(17-13(10)8-12)15(18)16-11-3-2-6-20-9-11/h4-5,7-8,11,17H,2-3,6,9H2,1H3,(H,16,18)
• InChI Key： RAAQAJXQXOUXSJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC)=C2)C=C1C(NC1CCCOC1)=O

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.4Ų

Additional information on 6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide

Introduction to 6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide (CAS No. 2034551-35-2)

6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide, identified by its CAS number 2034551-35-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxy group and an N-(oxan-3-yl) substituent, contribute to its unique chemical properties and biological interactions, making it a subject of intense research interest.

The indole core of 6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide is a well-documented scaffold in drug discovery, with numerous analogs exhibiting pharmacological effects ranging from antimicrobial to anti-inflammatory properties. The methoxy group at the 6-position of the indole ring enhances the lipophilicity of the molecule, which is often a critical factor in drug bioavailability and membrane permeability. Additionally, the N-(oxan-3-yl) moiety introduces a heterocyclic structure that can influence both the electronic properties and steric interactions of the compound.

In recent years, there has been a surge in research focused on indole derivatives as potential candidates for treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The structural diversity of indole-based compounds allows for extensive modifications, enabling researchers to fine-tune their biological activities. 6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide represents a promising example of such modifications, with its unique structural motif potentially offering novel mechanisms of action.

One of the most compelling aspects of 6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide is its potential role in modulating biological pathways associated with disease progression. For instance, studies have suggested that indole derivatives can interact with specific enzymes and receptors, thereby influencing cellular processes such as proliferation, differentiation, and apoptosis. The presence of both the methoxy and oxan-3-yl groups may enhance binding affinity to target proteins, making this compound a valuable tool for investigating disease mechanisms and developing new therapeutic strategies.

The synthesis of 6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methoxy group typically involves nucleophilic aromatic substitution or direct methylation techniques, while the attachment of the N-(oxan-3-yl) moiety often requires reductive amination or similar strategies. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have also been employed to achieve more efficient and scalable production processes.

From a medicinal chemistry perspective, 6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide serves as a valuable scaffold for structure-based drug design. By leveraging computational modeling techniques such as molecular docking and pharmacophore modeling, researchers can predict how this compound interacts with biological targets. These predictions are crucial for optimizing lead compounds into viable drug candidates. Additionally, high-throughput screening (HTS) methods have been used to rapidly assess the biological activity of 6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide against various disease-related targets.

The pharmacokinetic properties of 6-methoxy-N-(oxan-3-yl)-1H-indole-2-carboxamide are also subjects of significant interest. Factors such as solubility, stability, metabolic clearance rates, and distribution profiles must be carefully evaluated to determine its suitability for therapeutic use. Advances in biopharmaceutical profiling techniques have enabled researchers to gain deeper insights into how this compound behaves within biological systems. These insights are essential for designing effective dosing regimens and minimizing potential side effects.

In conclusion,6-methoxy-N-(oxan-3-y l)-1H-indole -2 -carboxamide (CAS No .203455 1 -35 -2) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with its demonstrated biological activities , make it an attractive candidate for further investigation . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments . The ongoing research into 6-meth oxy -N -( ox an - 3 - yl ) - 1 H -ind ole - 2 - car box amide underscores its importance as a key player in modern medicinal chemistry .